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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

In chemistry, the molar mass (M) is a bulk property representing the mass of one mole of a

substance, expressed in grams per mole ( g/mol ).[1][2] It is a weighted average of the masses

of the constituent atoms in a sample, accounting for the natural abundance of their isotopes.

The molecular weight, on the other hand, is the mass of a single molecule of a substance,

expressed in atomic mass units (amu) or daltons (Da). For all practical purposes in a laboratory

setting, the numerical values of molar mass and molecular weight are identical.

The molar mass of a compound is calculated by summing the standard atomic weights of its

constituent atoms. For Antimony(III) Sulfate (Sb₂(SO₄)₃), the calculation is as follows:

Antimony (Sb): 2 atoms × 121.760 g/mol

Sulfur (S): 3 atoms × 32.065 g/mol

Oxygen (O): 12 atoms × 15.999 g/mol

Quantitative Data Summary
The following table summarizes the key quantitative data for Antimony(III) Sulfate.
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Property Value

Chemical Formula Sb₂(SO₄)₃

Molar Mass 531.71 g/mol [3][4][5]

Molecular Weight 531.71 amu

CAS Number 7446-32-4[3][4][5][6]

Elemental Composition Antimony (Sb): 45.79%

Sulfur (S): 18.09%

Oxygen (O): 36.12%

Density 3.94 g/cm³[7]

Experimental Determination of Molar Mass
Several experimental techniques can be employed to determine the molar mass of an

inorganic compound like Antimony(III) Sulfate. These methods range from classical wet

chemistry techniques to modern analytical instrumentation.

Gravimetric Analysis of Sulfate
Gravimetric analysis is a highly accurate classical method for determining the amount of a

substance by weighing.[8] For a sulfate compound, the protocol involves precipitating the

sulfate ions as an insoluble salt, which is then isolated, dried, and weighed.

Experimental Protocol:

Sample Preparation: Accurately weigh a sample of Antimony(III) Sulfate and dissolve it in

dilute hydrochloric acid (HCl).

Precipitation: Heat the solution and add an excess of barium chloride (BaCl₂) solution to

precipitate the sulfate ions as barium sulfate (BaSO₄), which is highly insoluble.

Digestion: Keep the solution hot for a period to allow the precipitate to "digest," which

encourages the formation of larger, purer crystals that are easier to filter.[9]
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Filtration and Washing: Filter the precipitate through ashless filter paper. Wash the

precipitate with hot distilled water to remove any co-precipitated impurities. Test the filtrate

with silver nitrate (AgNO₃) to ensure all chloride ions have been removed.[9]

Drying and Ashing: Transfer the filter paper containing the precipitate to a crucible of known

weight. Heat the crucible to dry the precipitate and then ignite it at a high temperature to burn

off the filter paper completely.

Weighing and Calculation: After cooling in a desiccator, weigh the crucible with the BaSO₄

precipitate. From the mass of the BaSO₄, the mass of sulfate in the original sample can be

calculated, and subsequently, the molar mass of the Antimony(III) Sulfate can be determined.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

of ions. For inorganic compounds, it can be used to determine the molar mass with high

precision.

Experimental Protocol:

Sample Introduction and Ionization: A small amount of the Antimony(III) Sulfate sample is

introduced into the mass spectrometer. It is then ionized, for example, by electrospray

ionization (ESI) or inductively coupled plasma (ICP) techniques, to form gaseous ions.

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus mass-to-charge ratio.

Data Interpretation: The peak in the mass spectrum corresponding to the intact molecular ion

or a known fragment can be used to determine the molecular weight of the compound.

Biological Signaling and Antimony Compounds
While Antimony(III) Sulfate itself is not a drug, antimony-containing compounds have been

used in medicine and are known to interact with biological systems. Exposure to antimony
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compounds can impact various cellular signaling pathways.[7] For professionals in drug

development, understanding these interactions is crucial for assessing both therapeutic

potential and toxicity.

For instance, studies have shown that antimony compounds can induce neuronal autophagic

death by inhibiting the Akt/mTOR signaling pathway through the generation of reactive oxygen

species (ROS).[3] More recently, antimony has been found to exacerbate inflammation in

periodontitis by activating the ferroptosis pathway.[5]

Visualizations
Experimental Workflow for Gravimetric Analysis
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Workflow for Gravimetric Determination of Molar Mass
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Caption: A flowchart of the key steps in the gravimetric analysis of sulfate.
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Antimony's Impact on the Akt/mTOR Signaling Pathway

Simplified Antimony-Induced Autophagy Pathway
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Caption: A diagram illustrating the inhibitory effect of antimony on the Akt/mTOR pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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